Cas no 2098073-44-8 (6-(5-Fluoropyridin-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-(5-Fluoropyridin-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2098073-44-8
• MF: C₁₀H₈FN₃O₂
• MW: 221.187825202942
• CID: 5728094
• PubChem ID: 122239043
• Update Time: 2025-09-28

6-(5-Fluoropyridin-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• AKOS040812014
• F1967-7235
• 6-(5-fluoropyridin-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 6-(5-fluoropyridin-3-yl)-3-methyl-1H-pyrimidine-2,4-dione
• 2098073-44-8
• 2,4(1H,3H)-Pyrimidinedione, 6-(5-fluoro-3-pyridinyl)-3-methyl-
• 6-(5-Fluoropyridin-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C10H8FN3O2/c1-14-9(15)3-8(13-10(14)16)6-2-7(11)5-12-4-6/h2-5H,1H3,(H,13,16)
• InChI Key： JGHUGUATAXVREQ-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C1=CC(N(C)C(N1)=O)=O

Computed Properties

• Exact Mass: 221.06005467g/mol
• Monoisotopic Mass: 221.06005467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Density: 1.387±0.06 g/cm3(Predicted)
• pka: 8.30±0.40(Predicted)

Additional information on 6-(5-Fluoropyridin-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Comprehensive Overview of 6-(5-Fluoropyridin-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098073-44-8)

The compound 6-(5-Fluoropyridin-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098073-44-8) is a fluorinated pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 5-fluoropyridin-3-yl moiety and the tetrahydropyrimidine-2,4-dione core, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for fluorinated heterocycles like 6-(5-Fluoropyridin-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has surged due to their enhanced metabolic stability and bioavailability. This compound aligns with the growing trend of structure-activity relationship (SAR) studies, where subtle modifications to its scaffold could yield novel therapeutics. Its CAS No. 2098073-44-8 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

One of the key advantages of this compound lies in its fluoropyridine component, which is known to improve lipophilicity and membrane permeability. These properties are critical for central nervous system (CNS) drug development, a hot topic in pharmaceutical research. Additionally, the tetrahydropyrimidine-2,4-dione ring system is a privileged structure in drug design, often associated with anti-inflammatory and antimicrobial activities.

The synthesis of 6-(5-Fluoropyridin-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers are optimizing these methods to improve yield and scalability, addressing a common challenge in high-value chemical production. Its CAS No. 2098073-44-8 is often cross-referenced with patents and publications highlighting innovative synthetic routes.

From an environmental perspective, the compound’s fluorine atom introduces considerations for green chemistry practices. The pharmaceutical industry is actively investigating sustainable fluorination techniques to reduce ecological impact, making this compound a case study for eco-friendly synthesis.

In agrochemical applications, 6-(5-Fluoropyridin-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione shows promise as a precursor for crop protection agents. Its structural motifs are compatible with designs targeting pest-specific enzymes, a focus area in precision agriculture. The 5-fluoropyridin-3-yl group, in particular, is leveraged for its ability to disrupt microbial growth.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are essential for confirming its purity and stereochemistry, which are critical for regulatory compliance and quality control in industrial settings.

As the scientific community continues to explore fluorinated building blocks, 6-(5-Fluoropyridin-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione remains a versatile candidate. Its CAS No. 2098073-44-8 serves as a gateway to a wealth of research on heterocyclic chemistry and drug-like properties. Future studies may uncover its potential in personalized medicine or bioconjugation, aligning with cutting-edge trends in life sciences.